Cas no 2639413-64-0 (Ethyl 4-fluoro-4-(sulfamoylmethyl)cyclohexane-1-carboxylate)

• Product Name: Ethyl 4-fluoro-4-(sulfamoylmethyl)cyclohexane-1-carboxylate
• CAS No: 2639413-64-0
• MF: C₁₀H₁₈FNO₄S
• MW: 267.317625522614
• CID: 5663237
• PubChem ID: 165898976
• Update Time: 2025-06-13

Ethyl 4-fluoro-4-(sulfamoylmethyl)cyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27733450
• ethyl (1s,4s)-4-fluoro-4-(sulfamoylmethyl)cyclohexane-1-carboxylate
• 2639421-95-5
• ethyl (1r,4r)-4-fluoro-4-(sulfamoylmethyl)cyclohexane-1-carboxylate
• 2639454-16-1
• ethyl 4-fluoro-4-(sulfamoylmethyl)cyclohexane-1-carboxylate
• 2639413-64-0
• EN300-27733454
• EN300-27733473
• Ethyl 4-fluoro-4-(sulfamoylmethyl)cyclohexane-1-carboxylate

• Inchi： 1S/C10H18FNO4S/c1-2-16-9(13)8-3-5-10(11,6-4-8)7-17(12,14)15/h8H,2-7H2,1H3,(H2,12,14,15)
• InChI Key： ABUYSDGIVWHQTP-UHFFFAOYSA-N
• SMILES： S(CC1(CCC(C(=O)OCC)CC1)F)(N)(=O)=O

Computed Properties

• Exact Mass: 267.09405739g/mol
• Monoisotopic Mass: 267.09405739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 94.8Ų

Additional information on Ethyl 4-fluoro-4-(sulfamoylmethyl)cyclohexane-1-carboxylate

Ethyl 4-fluoro-4-(sulfamoylmethyl)cyclohexane-1-carboxylate (CAS No. 2639413-64-0): A Comprehensive Overview

Ethyl 4-fluoro-4-(sulfamoylmethyl)cyclohexane-1-carboxylate, identified by its CAS number 2639413-64-0, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and interest. The unique structural features of this compound, particularly the presence of a fluoro-substituent and a sulfamoyl group, contribute to its intriguing pharmacological properties.

The chemical structure of Ethyl 4-fluoro-4-(sulfamoylmethyl)cyclohexane-1-carboxylate consists of a cyclohexane ring substituted with a fluoro atom at the 4-position and a sulfamoyl group at the 4-(sulfamoylmethyl) position. This configuration imparts specific electronic and steric properties that are crucial for its biological activity. The fluoro-substituent, known for its ability to enhance metabolic stability and binding affinity, plays a pivotal role in modulating the compound's interaction with biological targets.

In recent years, there has been growing interest in the development of novel therapeutic agents that target various diseases, including cancer, inflammation, and neurological disorders. Ethyl 4-fluoro-4-(sulfamoylmethyl)cyclohexane-1-carboxylate has emerged as a potential candidate in this context due to its unique structural and functional characteristics. Researchers have been exploring its potential applications in drug design, particularly in the development of small-molecule inhibitors.

One of the most compelling aspects of Ethyl 4-fluoro-4-(sulfamoylmethyl)cyclohexane-1-carboxylate is its ability to interact with specific biological targets. The sulfamoyl group, for instance, is known to be a key pharmacophore in many active pharmaceutical ingredients (APIs), contributing to their efficacy and selectivity. The presence of this group in Ethyl 4-fluoro-4-(sulfamoylmethyl)cyclohexane-1-carboxylate suggests that it may exhibit similar properties, making it a valuable scaffold for further derivatization and optimization.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures can significantly alter their pharmacokinetic and pharmacodynamic profiles. Ethyl 4-fluoro-4-(sulfamoylmethyl)cyclohexane-1-carboxylate leverages this principle by incorporating a fluoro-substituent at the 4-position of the cyclohexane ring. This modification enhances the compound's metabolic stability and binding affinity, which are critical factors in drug development.

The synthesis of Ethyl 4-fluoro-4-(sulfamoylmethyl)cyclohexane-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the preparation of a fluorinated cyclohexanone derivative, which is then subjected to sulfamoylation followed by esterification. Each step must be carefully optimized to ensure high yield and purity, as impurities can significantly affect the compound's biological activity.

In vitro studies have demonstrated that Ethyl 4-fluoro-4-(sulfamoylmethyl)cyclohexane-1-carboxylate exhibits promising biological activity against various targets. For instance, preliminary research suggests that it may inhibit the activity of certain enzymes involved in cancer cell proliferation. Additionally, its interaction with receptors and ion channels has been explored, indicating potential therapeutic applications in neurological disorders.

The pharmacological profile of Ethyl 4-fluoro-4-(sulfamoylmethyl)cyclohexane-1-carboxylate is further enhanced by its favorable pharmacokinetic properties. Studies have shown that it exhibits good solubility in water and organic solvents, which facilitates its administration via multiple routes. Moreover, its metabolic stability ensures prolonged half-life in vivo, allowing for efficient drug delivery.

As research continues to advance, Ethyl 4-fluoro-4-(sulfamoylmethyl)cyclohexane-1-carboxylate is poised to play a significant role in the development of novel therapeutics. Its unique structural features and promising biological activity make it an attractive candidate for further investigation. Future studies will focus on optimizing its chemical structure to enhance its efficacy and safety profiles, paving the way for new treatment options for various diseases.

The integration of computational methods into drug discovery has also been instrumental in understanding the behavior of Ethyl 4-fluoro-4-(sulfamoylmethyl)cyclohexane-1-carboxylate. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These insights have guided researchers in designing derivatives with improved properties, accelerating the drug development process.

In conclusion, Ethyl 4-fluoro-4-(sulfamoylmethyl)cyclohexane-1-carboxylate (CAS No. 2639413-64-0) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features, combined with its promising biological activity and favorable pharmacokinetic properties, make it a valuable asset in drug discovery efforts. As research progresses, this compound is expected to contribute to the development of novel therapeutic agents that address unmet medical needs.